molecular formula C26H23ClN2O3 B265622 (E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate

(E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate

Cat. No. B265622
M. Wt: 446.9 g/mol
InChI Key: NOTJRJLLRHSPHC-ZNTNEXAZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate is a chemical compound that has gained significant attention due to its potential applications in scientific research. This compound is commonly referred to as C21H20ClNO5 and is synthesized using specific methods. The purpose of

Mechanism of Action

The mechanism of action of (E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate is not fully understood. However, studies suggest that the compound may inhibit the growth of bacterial cells by disrupting the cell membrane and interfering with essential metabolic processes. The compound may also inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, initial studies suggest that the compound may have potential applications in treating bacterial infections and cancer. The compound may also have other physiological effects, such as anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using (E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate in lab experiments is its potential antimicrobial and anticancer properties. The compound may be useful in developing new drugs to treat bacterial infections and cancer. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and toxicity of the compound.

Future Directions

There are several future directions for research on (E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate. One direction is to study the compound's potential applications in treating other diseases, such as Alzheimer's disease and diabetes. Another direction is to study the compound's mechanism of action in more detail to better understand its potential applications. Additionally, further studies are needed to determine the safety and toxicity of the compound and to develop new methods for synthesizing the compound.

Synthesis Methods

The synthesis of (E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate involves the use of specific chemicals and techniques. The compound is synthesized by reacting 4-chlorobenzaldehyde, 3-pyridinemethanol, and 2-(4-isopropylphenyl)acetic acid in the presence of a catalyst. This reaction results in the formation of a yellow solid, which is further purified using recrystallization techniques. The purity of the compound is verified using various analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

(E)-(4-chlorophenyl){4,5-dioxo-2-[4-(propan-2-yl)phenyl]-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene}methanolate has potential applications in various scientific research areas. The compound has been studied for its antimicrobial activity and has shown promising results against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, the compound has been studied for its anticancer properties and has shown potential in inhibiting the growth of cancer cells.

properties

Molecular Formula

C26H23ClN2O3

Molecular Weight

446.9 g/mol

IUPAC Name

(E)-(4-chlorophenyl)-[4,5-dioxo-2-(4-propan-2-ylphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate

InChI

InChI=1S/C26H23ClN2O3/c1-16(2)18-5-7-19(8-6-18)23-22(24(30)20-9-11-21(27)12-10-20)25(31)26(32)29(23)15-17-4-3-13-28-14-17/h3-14,16,23,30H,15H2,1-2H3/b24-22+

InChI Key

NOTJRJLLRHSPHC-ZNTNEXAZSA-N

Isomeric SMILES

CC(C)C1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)Cl)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4

SMILES

CC(C)C1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CC4=CN=CC=C4

Canonical SMILES

CC(C)C1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Cl)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.